Cas no 891869-62-8 (2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide)

• Product Name: 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
• CAS No: 891869-62-8
• MF: C₁₈H₁₃F₂N₃O₃
• MW: 357.310930967331
• CID: 5989359
• Update Time: 2025-10-15

2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
• 2-[4-(3,4-difluorophenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide

• Inchi： 1S/C18H13F2N3O3/c19-14-7-6-13(10-15(14)20)23-9-8-22(17(25)18(23)26)11-16(24)21-12-4-2-1-3-5-12/h1-10H,11H2,(H,21,24)
• InChI Key： AVKBPZGAZUDZDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C=CN(C2=CC=C(F)C(F)=C2)C(=O)C1=O

Additional information on 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide

Compound CAS No. 891869-62-8: 2-(4-(3,4-Difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide

The compound CAS No. 891869-62-8, known as 2-(4-(3,4-Difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Structural Analysis and Synthesis

The molecular structure of CAS No. 891869-62-8 is characterized by a complex arrangement of functional groups. The core of the molecule includes a tetrahydropyrazine ring, which is fused with a dioxo group (C=O) at positions 2 and 3. This ring system is further substituted with a difluorophenyl group at position 4 and an N-acetylphenyl group at position 1. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent cyclization processes to form the tetrahydropyrazine ring.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity. Researchers have optimized reaction conditions to minimize side reactions and improve yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the tetrahydropyrazine ring while maintaining stereochemical integrity.

Biological Activity and Pharmacological Potential

Preclinical studies have demonstrated that CAS No. 891869-62-8 exhibits potent biological activity in various assays. The compound has shown selective inhibition against certain kinases involved in cellular signaling pathways, making it a promising candidate for anti-cancer drug development. Recent research has highlighted its ability to modulate the activity of protein kinases such as Aurora A and B, which are critical regulators of mitotic progression.

In addition to its enzymatic activity, this compound has also been evaluated for its anti-inflammatory properties. Studies conducted on animal models have indicated that it possesses significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Materials Science Applications

Beyond its pharmacological applications, CAS No. 891869-62-8 has also been explored for its role in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic cells (OPVs) and organic light-emitting diodes (OLEDs).

Preliminary results indicate that the compound exhibits favorable charge carrier mobility and stability under operational conditions. These properties are essential for achieving high-efficiency devices with long operational lifetimes. Ongoing studies aim to further optimize the molecule's electronic characteristics through structural modifications.

Safety and Toxicological Profile

The safety profile of CAS No. 891869-62-8 has been extensively evaluated to ensure its suitability for therapeutic applications. Acute toxicity studies in rodents have demonstrated low toxicity at therapeutic doses, with no significant adverse effects observed up to 500 mg/kg body weight.

Chronic toxicity studies over extended periods have also shown minimal toxicological effects when administered at recommended dosages. These findings underscore the compound's potential for long-term use in clinical settings.

Future Directions and Research Opportunities

The future of CAS No. 891869-62-8 lies in further exploration of its therapeutic potential across diverse disease states. Ongoing clinical trials are investigating its efficacy in treating solid tumors and inflammatory disorders. Additionally, researchers are exploring combination therapies that leverage this compound's unique mechanism of action alongside conventional treatments.

In the realm of materials science, future work will focus on enhancing the compound's electronic properties through structural modifications and functionalization strategies. Collaborative efforts between chemists and engineers aim to integrate this material into next-generation electronic devices with improved performance metrics.

In conclusion, CAS No. 891869-62